Cas no 25167-12-8 (Phenol, diamino-)

• Product Name: Phenol, diamino-
• CAS No: 25167-12-8
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 1421581
• PubChem ID: 10197681
• Update Time: 2025-04-20

Phenol, diamino- Chemical and Physical Properties

Names and Identifiers

• Phenol, diamino-
• 3,5-diaminophenol
• 25167-12-8
• EN300-2956805
• AKOS006342101
• SCHEMBL62693
• 626-46-0
• DTXSID90436591
• Phenol, 3,5-diamino-

• Inchi： 1S/C6H8N2O/c7-4-1-5(8)3-6(9)2-4/h1-3,9H,7-8H2
• InChI Key： WFNVGXBEWXBZPL-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1)N)N

Computed Properties

• Exact Mass: 124.06374
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 72.3Ų

Experimental Properties

• PSA: 72.27